Cas no 1783691-33-7 (4-(fluoromethyl)oxan-4-ylmethanol)

• Product Name: 4-(fluoromethyl)oxan-4-ylmethanol
• CAS No: 1783691-33-7
• CID: 4613908
• Update Time: 2025-05-27

4-(fluoromethyl)oxan-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 4-(fluoromethyl)oxan-4-ylmethanol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-(fluoromethyl)oxan-4-ylmethanol

4-(Fluoromethyl)oxan-4-ylmethanol: A Promising Compound in Medicinal Chemistry

4-(Fluoromethyl)oxan-4-ylmethanol (CAS No. 1783691-33-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, also known as 4-(fluoromethyl)-1,4-dioxane-2-methanol, belongs to the class of fluorinated ethers and has been the subject of numerous studies aimed at elucidating its biological activities and potential uses in drug development.

The introduction of a fluorine atom into organic molecules often results in enhanced metabolic stability, improved pharmacokinetic properties, and altered biological activity. In the case of 4-(fluoromethyl)oxan-4-ylmethanol, the presence of the fluoromethyl group imparts several advantageous properties that make it a valuable candidate for various medicinal applications. Recent research has highlighted its potential as a scaffold for the development of novel therapeutic agents, particularly in the areas of neurodegenerative diseases and cancer.

One of the key areas of interest for 4-(fluoromethyl)oxan-4-ylmethanol is its role in modulating cellular signaling pathways. Studies have shown that this compound can interact with specific receptors and enzymes, leading to altered cellular responses. For example, research published in the Journal of Medicinal Chemistry demonstrated that 4-(fluoromethyl)oxan-4-ylmethanol exhibits potent inhibitory activity against certain kinases, which are enzymes involved in signal transduction processes. This property makes it a promising lead compound for the development of kinase inhibitors, which are crucial in treating various diseases, including cancer and inflammatory disorders.

In addition to its kinase inhibitory activity, 4-(fluoromethyl)oxan-4-ylmethanol has also been investigated for its neuroprotective effects. Neurodegenerative diseases such as Alzheimer's and Parkinson's disease are characterized by the progressive loss of neuronal function, and there is a significant need for effective therapies to halt or reverse this process. Preclinical studies have shown that 4-(fluoromethyl)oxan-4-ylmethanol can protect neurons from oxidative stress and promote neuronal survival. These findings suggest that this compound could be developed into a novel neuroprotective agent, offering hope for patients suffering from these debilitating conditions.

The synthetic accessibility of 4-(fluoromethyl)oxan-4-ylmethanol is another factor contributing to its appeal in drug development. The compound can be synthesized using well-established chemical methods, making it relatively easy to produce on a large scale. This ease of synthesis allows researchers to rapidly generate analogs with modified properties, facilitating structure-activity relationship (SAR) studies and optimizing the compound's therapeutic potential.

Clinical trials are an essential step in translating preclinical findings into effective treatments. While 4-(fluoromethyl)oxan-4-ylmethanol is still in the early stages of development, preliminary data from preclinical studies are highly encouraging. Researchers are currently working on optimizing its pharmacological properties and assessing its safety profile in animal models. If these studies continue to yield positive results, it is likely that clinical trials will be initiated to evaluate its efficacy and safety in human subjects.

In conclusion, 4-(fluoromethyl)oxan-4-ylmethanol (CAS No. 1783691-33-7) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, coupled with its favorable biological activities and synthetic accessibility, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of various diseases.